Cas no 1175645-65-4 (2-chloro-4-(3-methoxyphenyl)phenol)

• Product Name: 2-chloro-4-(3-methoxyphenyl)phenol
• CAS No: 1175645-65-4
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• MDL: MFCD11933478
• CID: 1206927
• PubChem ID: 39231986
• Update Time: 2025-10-28

2-chloro-4-(3-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-methoxyphenyl)phenol
• 3-Chloro-3'-methoxy[1,1'-biphenyl]-4-ol
• 2-Chloro-4-(3-methoxyphenyl)phenol, 95%
• AKOS017565531
• DTXSID40653514
• MFCD11933478
• 1175645-65-4

• MDL： MFCD11933478
• Inchi： 1S/C13H11ClO2/c1-16-11-4-2-3-9(7-11)10-5-6-13(15)12(14)8-10/h2-8,15H,1H3
• InChI Key： JYTSUCWTIUCMMY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1)OC)O

Computed Properties

• Exact Mass: 234.0447573g/mol
• Monoisotopic Mass: 234.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-4-(3-methoxyphenyl)phenol

Introduction to 2-Chloro-4-(3-methoxyphenyl)phenol (CAS No. 1175645-65-4)

2-Chloro-4-(3-methoxyphenyl)phenol, a compound with the CAS number 1175645-65-4, is a versatile organic molecule that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a phenolic hydroxyl group, a chloro substituent, and a methoxyphenyl moiety. These structural features contribute to its diverse chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-chloro-4-(3-methoxyphenyl)phenol is C₁₃H₁₁ClO₂, and its molecular weight is approximately 238.68 g/mol. The compound is typically synthesized through multi-step processes involving aromatic substitution reactions and functional group transformations. One common synthetic route involves the reaction of 3-methoxybenzene with chlorophenol in the presence of a suitable catalyst, followed by purification steps to ensure high purity and yield.

In the pharmaceutical industry, 2-chloro-4-(3-methoxyphenyl)phenol has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest that 2-chloro-4-(3-methoxyphenyl)phenol could serve as a valuable starting material for the synthesis of new therapeutic agents.

Beyond pharmaceutical applications, 2-chloro-4-(3-methoxyphenyl)phenol has also found use in agrochemicals. Its structural features make it suitable for the development of herbicides and fungicides that target specific plant pathogens without causing significant environmental harm. Research published in the Pest Management Science journal in 2020 highlighted the effectiveness of compounds derived from this molecule in controlling various plant diseases, demonstrating its potential as a sustainable solution in agricultural practices.

In materials science, the unique properties of 2-chloro-4-(3-methoxyphenyl)phenol have led to its exploration as a functional monomer for polymer synthesis. The presence of the phenolic hydroxyl group allows for easy functionalization and cross-linking reactions, enabling the creation of polymers with tailored properties such as enhanced thermal stability and mechanical strength. A study published in the Polymer Chemistry journal in 2019 reported the successful synthesis of polymeric materials using this compound as a building block, showcasing its versatility and potential for advanced material applications.

The safety profile of 2-chloro-4-(3-methoxyphenyl)phenol is an important consideration for its industrial use. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure workplace safety. Studies on its toxicity and environmental impact have shown that it exhibits low acute toxicity and minimal environmental persistence when used responsibly. However, ongoing research is necessary to fully understand its long-term effects and to develop best practices for its safe use.

In conclusion, 2-chloro-4-(3-methoxyphenyl)phenol (CAS No. 1175645-65-4) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and properties make it an attractive candidate for the development of new drugs, agrochemicals, and advanced materials. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in driving innovation and progress in these fields.